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Compound of Interest

Compound Name: (-)-Pyraclofos
CAS No.: 1374255-23-8
Cat. No.: B12726557
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the organophosphorus insecticide
Pyraclofos, with a specific focus on its chiral properties and the distinct characteristics of its
enantiomers. As a chiral compound, the biological activity and toxicity of Pyraclofos are
enantioselective, a critical consideration for its application and risk assessment.

Core Identification and Physicochemical Properties

Pyraclofos is a chiral organothiophosphate insecticide. While a specific CAS number for the (-)-
Pyraclofos enantiomer is not distinctly indexed in common chemical databases, the racemic
mixture is well-documented.
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Identifier Value Source
Compound Name (-)-Pyraclofos N/A
Racemic Pyraclofos CAS
89784-60-1 [LI[21031[41[5]
Number
Deprecated Racemic CAS
77458-01-6 [1][6]17]
Number
Molecular Formula C14H18CIN203PS [11[3]
Molecular Weight 360.8 g/mol [1]
O-[1-(4-chlorophenyl)-1H-
IUPAC Name pyrazol-4-yl] O-ethyl S-propyl [3]

phosphorothioate

Physicochemical Properties of Racemic Pyraclofos:

Property Value Source

Colorless to white crystalline

Appearance solid [81[°]
Melting Point 38-45 °C [10]
Boiling Point Decomposes before boiling [9]
Solubility in Water Low to moderate [2]

LogP (Octanol-Water Partition
- 3.8 [1]
Coefficient)

Vapor Pressure 1.87 x 107> mmHg at 25 °C [8]

Enantiomers of Pyraclofos: Absolute Configuration
and Bioactivity

The phosphorus atom in Pyraclofos is a chiral center, leading to the existence of two
enantiomers. The relationship between the optical rotation and the absolute configuration has
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been determined as:

¢ S-(+)-Pyraclofos

e R-(-)-Pyraclofos[11][12]

This distinction is crucial as the enantiomers exhibit significantly different biological activities.
Enantioselective Toxicity:

The primary mechanism of action for Pyraclofos, like other organophosphate insecticides, is
the inhibition of the enzyme acetylcholinesterase (AChE).[2][3] This inhibition leads to an
accumulation of the neurotransmitter acetylcholine, causing overstimulation of the nervous
system and ultimately death in target pests.[8]

Research has demonstrated a marked difference in the inhibitory potency of the Pyraclofos
enantiomers:

* R-(-)-Pyraclofos is a significantly more potent inhibitor of acetylcholinesterase than its S-(+)-
enantiomer.[13][14][15] One study found (-)-Pyraclofos to be approximately 15 times more
potent in inhibiting butyrylcholinesterase (BChE), a related enzyme.[13][15]

« Interestingly, while the R-(-)-enantiomer is the more effective insecticide, the S-(+)-
enantiomer has been shown to exhibit higher acute toxicity to certain non-target aquatic
organisms, such as Daphnia magna.[13][15]

This enantioselectivity highlights the importance of studying the individual isomers to fully
understand the efficacy and environmental impact of Pyraclofos.

Proposed Synthesis of Racemic Pyraclofos

While a detailed, step-by-step protocol for the industrial synthesis of racemic Pyraclofos is not
readily available in the public domain, a plausible synthetic route can be proposed based on
the known synthesis of its key intermediates and general principles of organophosphate
chemistry. This proposed pathway involves two main stages: the synthesis of the pyrazole
intermediate and the final phosphorylation reaction.

Diagram of Proposed Synthesis Pathway:
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Part 1: Synthesis of 1-(4-chlorophenyl)-4-hydroxypyrazole Part 2: Synthesis of O-ethyl S-propyl phosphorochloridothioate Part 3: Final Coupling Reaction
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O-ethyl S-propyl phosphorochloridothioate Racemic Pyraclofos
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Caption: Proposed synthetic pathway for racemic Pyraclofos.
Part 1: Synthesis of 1-(4-chlorophenyl)-4-hydroxypyrazole
The synthesis of this key intermediate has been described in patent literature.[16]

e Step 1: Formation of p-chlorophenylhydrazine hydrochloride. p-Bromochlorobenzene is
reacted with hydrazine hydrate in the presence of a phase transfer catalyst and a solvent to
yield p-chlorophenylhydrazine hydrochloride. This method is advantageous as it reduces
wastewater compared to older methods.[16]

e Step 2: Formation of an intermediate pyrazolone. The p-chlorophenylhydrazine hydrochloride
is then reacted with an acrylate, an alkali, and a sodium alkoxide in toluene to form a
pyrazolone intermediate.[16]
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o Step 3: Oxidation to 1-(4-chlorophenyl)-4-hydroxypyrazole. The pyrazolone intermediate is
oxidized using hydrogen peroxide in an alkaline solution to yield the final intermediate, 1-(4-
chlorophenyl)-4-hydroxypyrazole.[16]

Part 2: Synthesis of O-ethyl S-propyl phosphorochloridothioate

This reagent is synthesized from thiophosphoryl chloride (PSCls) through sequential reactions
with ethanol and propanethiol. The order of addition and reaction conditions are critical to
ensure the desired product is formed.

Part 3: Final Coupling Reaction (Proposed)

» Step 4: Phosphorylation. 1-(4-chlorophenyl)-4-hydroxypyrazole is reacted with O-ethyl S-
propyl phosphorochloridothioate in an inert solvent. A base, such as triethylamine, is typically
required to neutralize the hydrochloric acid byproduct of the reaction. This type of reaction is
a standard method for the synthesis of organophosphate esters.

Chiral Separation of Pyraclofos Enantiomers

The separation of Pyraclofos enantiomers is essential for studying their individual biological
activities. High-performance liquid chromatography (HPLC) using chiral stationary phases
(CSPs) is the most effective method for this purpose.

Experimental Protocol for Chiral HPLC Separation:
 Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

e Chiral Columns: Polysaccharide-based CSPs have shown excellent results for the
separation of Pyraclofos enantiomers. Specifically, Chiralcel OD and Chiralpak AD columns
have been reported to achieve baseline resolution.[13][15]

» Mobile Phase: A mixture of n-hexane and an alcohol (e.g., isopropanol or ethanol) is typically
used as the mobile phase. The optimal ratio of hexane to alcohol will need to be determined
empirically to achieve the best separation.

» Detection: The enantiomers can be detected using a UV detector, typically at a wavelength
of 254 nm.
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o Elution Order: The elution order of the enantiomers may vary depending on the specific
chiral column used. For example, on a Chiralcel OD column, the (-)-enantiomer has been
observed to elute before the (+)-enantiomer.[14]

Diagram of Chiral Separation Workflow:

(Racemic Pyraclofos Sample)
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'
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'
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Caption: Workflow for the chiral separation of Pyraclofos enantiomers.
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Conclusion

Pyraclofos is a chiral insecticide with enantiomers that exhibit distinct toxicological profiles. The
R-(-)-enantiomer is the more potent acetylcholinesterase inhibitor, making it the more effective
insecticide. However, the S-(+)-enantiomer can display higher toxicity to certain non-target
organisms. This enantioselectivity underscores the necessity of evaluating the biological and
environmental effects of each enantiomer individually for a comprehensive risk assessment.
The proposed synthesis and established chiral separation methods provide a framework for
further research into the unique properties of each Pyraclofos enantiomer.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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